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Compound Name:
2-(2-

Methoxyphenyl)acetophenone

Cat. No.: B1311627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
o-Methoxyacetophenone, also known as 2'-methoxyacetophenone, is an aromatic ketone that

serves as a key intermediate in the synthesis of various pharmaceutical compounds and

fragrances. A thorough understanding of its physical characteristics is paramount for its

effective handling, characterization, and application in research and development. This guide

provides a comprehensive overview of the core physical properties of o-

methoxyacetophenone, detailed experimental protocols for their determination, and a

visualization of its synthesis pathway.

Core Physical and Chemical Properties
o-Methoxyacetophenone is a colorless to light yellow liquid at room temperature.[1] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₁₀O₂ [1][2]

Molecular Weight 150.17 g/mol [1][3]

Boiling Point
245-248 °C at 760 mmHg131

°C at 18 mmHg
[3][4]

Density 1.09 g/mL at 25 °C [1][4]

Refractive Index (n²⁰/D) 1.5393 [1]

Solubility

Immiscible in water.Sparingly

soluble in chloroform and

methanol.

[1]

LogP (Octanol/Water Partition

Coefficient)
1.82 [1][3]

Appearance
Clear, slightly yellow to orange

or slightly brown liquid
[1]

Odor
Powdery, anisic, almond,

phenolic
[1]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

o-methoxyacetophenone.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common and efficient technique for determining the boiling

point of small quantities of liquid.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)
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Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube (fusion tube)

Bunsen burner or heating mantle

Stand and clamp

Procedure:

A small amount (approximately 0.5 mL) of o-methoxyacetophenone is placed into the small

test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer and the

sample are at the same level.

The assembly is immersed in a Thiele tube or heating bath.

The bath is heated gently and steadily.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid like o-methoxyacetophenone, it

can be determined by accurately measuring the mass of a known volume.

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance
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Water bath for temperature control (optional but recommended for high accuracy)

Procedure:

The mass of a clean, dry pycnometer or a 10 mL graduated cylinder is accurately measured

on an analytical balance.

The container is filled with o-methoxyacetophenone to a calibrated mark (for a pycnometer)

or a specific volume is carefully measured (using a graduated cylinder).

The mass of the container with the liquid is measured.

The mass of the o-methoxyacetophenone is calculated by subtracting the mass of the empty

container.

The density is calculated by dividing the mass of the liquid by its volume. For higher

accuracy, this procedure should be repeated, and the average value should be taken.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and is useful for identifying and

assessing the purity of liquid samples.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Soft tissue paper and ethanol for cleaning

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a small amount of

ethanol and allowed to dry completely.
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The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

A few drops of o-methoxyacetophenone are placed on the surface of the lower prism using a

clean dropper.

The prisms are closed and locked.

If necessary, a constant temperature water bath is used to circulate water through the

refractometer to maintain a specific temperature (commonly 20°C).

The light source is switched on, and the eyepiece is adjusted until the crosshairs are in

focus.

The coarse and fine adjustment knobs are used to bring the dividing line between the light

and dark fields into the center of the crosshairs.

If a color fringe is observed, the dispersion compensator is adjusted to obtain a sharp,

colorless dividing line.

The refractive index is read from the scale.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

Test tubes

Vortex mixer or stirring rod

Graduated pipettes

Procedure:
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A small, measured amount of o-methoxyacetophenone (e.g., 0.1 mL) is placed into a series

of test tubes.

A measured volume of a solvent (e.g., 1 mL of water, ethanol, chloroform, etc.) is added to

each test tube.

The mixture is agitated vigorously using a vortex mixer or by stirring for a set period.

The mixture is allowed to stand and is observed for the presence of a single phase (soluble),

two distinct phases (immiscible/insoluble), or partial dissolution.

Observations are recorded for each solvent. For quantitative analysis, the concentration of

the dissolved o-methoxyacetophenone can be determined using techniques like UV-Vis

spectroscopy or chromatography.

Synthesis Pathway of o-Methoxyacetophenone
o-Methoxyacetophenone can be synthesized via the methylation of o-hydroxyacetophenone.

The following diagram illustrates this chemical transformation.

Synthesis of o-Methoxyacetophenone

o-Hydroxyacetophenone

o-Methoxyacetophenone

Methylation

Dimethyl Sulfate
(CH₃)₂SO₄

Base
(e.g., NaOH)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1311627?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthesis of o-Methoxyacetophenone via methylation of o-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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